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Compound of Interest

Compound Name: 5-Chloro-2,4-dinitrobenzoic acid

CAS No.: 136833-36-8

Cat. No.: B142850

Get Quote

CAS: 1466-48-4 | Formula: C₇H₃ClN₂O₆ | MW: 246.56 g/mol [1]

Executive Summary & Application Context
5-Chloro-2,4-dinitrobenzoic acid (CDNBA) serves as a critical electrophilic building block in

the synthesis of functionalized aryl amides and esters.[1] Unlike its more common analog, 1-

chloro-2,4-dinitrobenzene (CDNB), the presence of the carboxylic acid moiety at the C1

position alters its solubility profile and reactivity, making it a specific probe for glutathione S-

transferase (GST) isoenzymes and a precursor for prodrug scaffolds.[1]

Critical Quality Attribute (CQA): The primary analytical challenge is distinguishing CDNBA from

its regioisomers (e.g., 3-chloro-2,6-dinitrobenzoic acid) generated during non-selective nitration

processes.[1] This guide provides the spectral fingerprints required to validate regio-purity.

Structural Elucidation Logic
To interpret the spectra accurately, one must understand the electronic environment of the

benzene ring. The molecule possesses three strong electron-withdrawing groups (EWGs): two
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Nitro groups (-NO₂) and one Carboxyl group (-COOH), alongside a weakly deactivating/ortho-

para directing Chloro group (-Cl).[1]

H-3 Proton: Located between two nitro groups (positions 2 and 4).[1] This is the most

electron-deficient site, leading to extreme deshielding.[1]

H-6 Proton: Located ortho to the carboxyl group and meta to a nitro group.[1]

Coupling: H-3 and H-6 are para to each other. Para-coupling (

) is typically negligible (0–1 Hz), resulting in two distinct singlets.[1] This is the diagnostic
differentiator from meta-substituted isomers, which would show measurable splitting (

Hz).[1]

Visualization: Electronic Deshielding Map
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Caption: Electronic influence map showing the additive deshielding vectors affecting H-3 and

H-6 protons.

Spectral Data Specifications
Nuclear Magnetic Resonance (NMR)
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Solvent: DMSO-d₆ is the requisite solvent.[1] CDCl₃ provides poor solubility for dinitrobenzoic

acids, leading to broadened peaks and loss of resolution.[1]

1H NMR Data (400 MHz, DMSO-d₆)

Signal
Shift (

ppm)
Multiplicity Integration Assignment

Mechanistic
Insight

COOH 13.5 - 14.5 Broad Singlet 1H -COOH

Exchangeabl

e proton; shift

varies with

concentration

/water

content.[1]

H-3 8.95 ± 0.05 Singlet 1H Ar-H

Deshielded

by two ortho-

nitro groups.

[1] The most

downfield

aromatic

signal.[1]

H-6 8.25 ± 0.05 Singlet 1H Ar-H

Deshielded

by ortho-

COOH and

ortho-Cl.[1]

13C NMR Data (100 MHz, DMSO-d₆)
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Shift (

ppm)
Assignment Note

165.2 C=O Carbonyl carbon.[1]

148.5 C-NO₂ (C4) Quaternary, weak intensity.[1]

145.8 C-NO₂ (C2) Quaternary, weak intensity.[1]

132.1 C-Cl (C5)
Distinctive shift due to Chlorine

attachment.

130.5 C-H (C6) High intensity CH signal.[1]

128.8 C-COOH (C1) Quaternary ipso carbon.[1]

121.4 C-H (C3) High intensity CH signal.[1]

Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or Diamond ATR.[1] Diagnostic Region: 1800–1300 cm⁻¹.[1]

Wavenumber (cm⁻¹) Vibration Mode Diagnostic Value

3200–2500 O-H Stretch
Broad "acid beard" typical of

carboxylic acid dimers.

1715–1725 C=O[1] Stretch
Strong, sharp carbonyl peak.

[1] Confirms acid functionality.

1545 & 1355 N-O Stretch

Asymmetric (1545) and

Symmetric (1355) stretches of

NO₂.

750–800 C-Cl Stretch
Fingerprint region confirmation

of aryl chloride.[1]

Mass Spectrometry (MS)
Ionization Mode: Electrospray Ionization (ESI) - Negative Mode [M-H]⁻ is preferred due to the

acidic proton.[1]
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m/z Value Ion Identity Interpretation

245 [M-H]⁻ (³⁵Cl) Molecular ion base peak.[1]

247 [M-H]⁻ (³⁷Cl)

Isotope peak.[1] Critical

Check: Must observe ~3:1

ratio (245:247) to confirm

Chlorine presence.[1]

201 [M-H-CO₂]⁻

Decarboxylation fragment

(common in ortho-nitro benzoic

acids).[1]

171 [M-H-CO₂-NO]⁻
Further fragmentation loss of

NO radical.[1]

Experimental Protocols
Protocol A: Sample Preparation for High-Resolution
NMR
Rationale: Carboxylic acid protons can broaden aromatic signals via exchange.[1] Proper

drying is essential.

Massing: Weigh 15–20 mg of CDNBA into a clean vial.

Solvation: Add 0.6 mL of DMSO-d₆ (99.9% D).

Tip: If the sample contains residual water (HDO peak at 3.33 ppm), add a single pellet of

activated 4Å molecular sieves directly to the NMR tube and let stand for 15 minutes.

Transfer: Filter the solution through a glass wool plug into the NMR tube to remove

undissolved micro-particulates which cause magnetic field inhomogeneity.

Acquisition: Set relaxation delay (d1) to >2.0 seconds to ensure full relaxation of the isolated

aromatic protons (long T1 relaxation times are common for protons between EWGs).

Protocol B: Purity Assessment Workflow
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This workflow validates the compound against common synthetic impurities (e.g., dinitrotoluene

precursors or isomers).[1]

Crude CDNBA Sample
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Caption: Decision tree for purity validation of CDNBA prior to use in conjugation reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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